Cas no 1806774-10-6 (5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine)

• Product Name: 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine
• CAS No: 1806774-10-6
• MF: C₇H₆BrF₂NO
• MW: 238.029448032379
• CID: 4918745
• Update Time: 2025-05-27

5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine

• Inchi： 1S/C7H6BrF2NO/c8-2-4-1-5(6(9)10)7(12)11-3-4/h1,3,6H,2H2,(H,11,12)
• InChI Key： GOZUJVZIVVCMBX-UHFFFAOYSA-N
• SMILES： BrCC1=CNC(C(C(F)F)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 0.9
• Topological Polar Surface Area: 29.1

Additional information on 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine

Research Brief on 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine (CAS: 1806774-10-6) in Chemical Biology and Pharmaceutical Applications

The compound 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine (CAS: 1806774-10-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic molecule, characterized by its bromomethyl and difluoromethyl functional groups, serves as a versatile intermediate in the synthesis of biologically active compounds. Its unique structural features make it particularly valuable for the development of novel therapeutic agents, especially in the areas of oncology and infectious diseases.

Recent studies have highlighted the role of this compound in facilitating efficient C-C and C-N bond formations through nucleophilic substitution reactions. The presence of both electron-withdrawing (difluoromethyl) and electron-donating (hydroxy) groups on the pyridine ring creates an interesting electronic environment that can be exploited for selective functionalization. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing pyridine-based kinase inhibitors with improved pharmacokinetic properties.

In pharmaceutical applications, 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine has shown promise as a key building block for PROTAC (Proteolysis Targeting Chimera) molecules. Researchers at a leading pharmaceutical company recently reported its incorporation into novel EGFR-targeting degraders, achieving significant improvements in cellular permeability and target engagement compared to previous generations of compounds. The bromomethyl group specifically enables efficient linker attachment, while the difluoromethyl moiety enhances metabolic stability.

From a synthetic chemistry perspective, several innovative methodologies have been developed to access this compound and its derivatives. A 2024 Nature Communications paper described a continuous-flow approach that significantly improves the safety profile of the bromination step, addressing previous challenges with handling the reactive intermediate. This advancement has important implications for scale-up and industrial production.

The compound's mechanism of action in biological systems has been the subject of recent investigations. Studies suggest that derivatives of 5-(Bromomethyl)-3-(difluoromethyl)-2-hydroxypyridine can modulate various cellular pathways through interactions with protein targets containing nucleophilic residues. The difluoromethyl group appears to play a crucial role in enhancing binding affinity through polar interactions, while maintaining favorable lipophilicity for membrane penetration.

Looking forward, researchers anticipate expanding applications of this scaffold in drug discovery. Current efforts focus on developing it as a platform for creating targeted covalent inhibitors, leveraging the reactivity of the bromomethyl group for selective protein modification. Several preclinical candidates featuring this core structure are expected to enter development pipelines in the coming year, particularly in the areas of inflammation and immuno-oncology.